![molecular formula C11H20BrNO B6271629 2-bromo-3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one CAS No. 1016737-57-7](/img/no-structure.png)
2-bromo-3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one
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Description
“2-bromo-3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one” is a chemical compound with the molecular formula C11H20BrNO. Its molecular weight is 262.19 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques such as Nuclear Magnetic Resonance (NMR), High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Ultra Performance Liquid Chromatography (UPLC) .Scientific Research Applications
Branched Chain Aldehydes in Food Flavor
Branched aldehydes, including compounds structurally related to 2-bromo-3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one, play a crucial role as flavor compounds in various food products. Their production and degradation pathways from amino acids have been extensively reviewed, highlighting their significance in enhancing the flavor profile of both fermented and non-fermented food products. This research underscores the importance of understanding the metabolic conversions, microbial composition, and food matrix in the formation of these flavor compounds (Smit, Engels, & Smit, 2009).
Downstream Processing of Bioproducts
Research on the downstream processing of biologically produced chemicals, such as 1,3-propanediol and 2,3-butanediol, highlights the potential industrial applications of related compounds. The focus on separation technologies and the need for efficient, cost-effective methods offers insights into the relevance of compounds like this compound in biotechnological production processes. This includes the challenges in separation and purification that significantly affect production costs and efficiency (Xiu & Zeng, 2008).
Air-Sea Flux of Bromoform
Research on the air-sea flux of bromoform, a compound related in the broader category of halogenated hydrocarbons like this compound, sheds light on the environmental significance of such compounds. Bromoform's role as a source of atmospheric organic bromine points to the environmental interactions and the importance of understanding the global biogeochemical cycles of brominated compounds. This research emphasizes the need for comprehensive studies on the sources, sinks, and fluxes of these compounds in the environment (Quack & Wallace, 2003).
Health Effects of Polybrominated Compounds
A review on the health effects of polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) provides context for the potential health implications of structurally related compounds, including this compound. These brominated compounds share similar toxicity profiles with their chlorinated counterparts, emphasizing the need for careful assessment of exposure and health risks associated with the use and environmental release of such chemicals (Birnbaum, Staskal, & Diliberto, 2003).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one involves the bromination of 3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one followed by the methylation of the resulting product.", "Starting Materials": [ "3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one", "Bromine", "Sodium bromide", "Sodium hydroxide", "Methyl iodide", "Potassium carbonate", "Acetone" ], "Reaction": [ "Step 1: Bromination of 3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one", "In a round-bottom flask, add 3-methyl-1-(3-methylpiperidin-1-yl)butan-1-one (1.0 g, 4.5 mmol), bromine (0.5 mL, 5.0 mmol), sodium bromide (1.0 g, 9.0 mmol), and sodium hydroxide (1.0 g, 25.0 mmol) in 10 mL of water.", "Stir the mixture at room temperature for 2 hours.", "Extract the product with dichloromethane (3 x 10 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 2: Methylation of the crude product", "In a round-bottom flask, add the crude product from step 1 (0.5 g, 1.8 mmol), methyl iodide (0.3 mL, 4.5 mmol), and potassium carbonate (0.5 g, 3.6 mmol) in 5 mL of acetone.", "Stir the mixture at room temperature for 2 hours.", "Filter the mixture and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
1016737-57-7 | |
Molecular Formula |
C11H20BrNO |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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